3-amino-4-methoxypyridine-2-carboxylic acid hydrochloride
Description
3-Amino-4-methoxypyridine-2-carboxylic acid, also known as 3-amino-2-methoxyisonicotinic acid, is a chemical compound with the molecular formula C7H8N2O3 . It has a molecular weight of 168.15 g/mol . This compound is a solid and is available in 95% purity .
Molecular Structure Analysis
The molecular structure of 3-amino-4-methoxypyridine-2-carboxylic acid can be represented by the SMILES notation: COC1=NC=CC (C (O)=O)=C1N .Physical And Chemical Properties Analysis
3-Amino-4-methoxypyridine-2-carboxylic acid is a solid compound . It has a molecular weight of 168.15 g/mol and a molecular formula of C7H8N2O3 .Safety and Hazards
This compound should be stored at ambient temperatures . It is recommended to avoid getting it in eyes, on skin, or on clothing. Ingestion and inhalation should also be avoided . It is also advised to avoid dust formation and to keep containers tightly closed in a dry, cool, and well-ventilated place .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-4-methoxypyridine-2-carboxylic acid hydrochloride involves the conversion of 4-methoxypyridine-2-carboxylic acid to the target compound through a series of reactions.", "Starting Materials": [ "4-methoxypyridine-2-carboxylic acid", "Thionyl chloride", "Ammonia", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "4-methoxypyridine-2-carboxylic acid is first reacted with thionyl chloride in ethanol to form 4-methoxypyridine-2-carboxylic acid chloride.", "The resulting acid chloride is then reacted with ammonia in ethanol to form 4-methoxypyridine-2-carboxamide.", "The carboxamide is then hydrolyzed with sodium hydroxide in water to form 3-amino-4-methoxypyridine-2-carboxylic acid.", "Finally, the carboxylic acid is converted to its hydrochloride salt by reacting it with hydrochloric acid in ethanol." ] } | |
CAS RN |
2639412-02-3 |
Molecular Formula |
C7H9ClN2O3 |
Molecular Weight |
204.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
